4-(3-benzyl-4-oxo-1,3-thiazolidin-2-yl)-N-(4-methoxyphenyl)benzamide

• IUPAC Name: 4-(3-benzyl-4-oxo-1,3-thiazolidin-2-yl)-N-(4-methoxyphenyl)benzamide
• InChI: InChI=1S/C24H22N2O3S/c1-29-21-13-11-20(12-14-21)25-23(28)18-7-9-19(10-8-18)24-26(22(27)16-30-24)15-17-5-3-2-4-6-17/h2-14,24H,15-16H2,1H3,(H,25,28)
• InChI Key: ZULRTUYHJROXKS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)C3N(C(=O)CS3)CC4=CC=CC=C4
• Molecular Formula: C24H22N2O3S
• DSSTOX Substance ID: DTXSID80386314
• Molecular Weight: 418.5 g/mol
• CAS RN: 5660-00-4

Description

4-(3-benzyl-4-oxo-1,3-thiazolidin-2-yl)-N-(4-methoxyphenyl)benzamide is a chemical compound that has been the subject of significant scientific research. This compound has been synthesized using various methods and has been found to have potential applications in scientific research.

Mechanism of Action

The mechanism of action of 4-(3-benzyl-4-oxo-1,3-thiazolidin-2-yl)-N-(4-methoxyphenyl)benzamide has been studied extensively. It has been found to act as an inhibitor of various enzymes, including aldose reductase, which is involved in the development of diabetic complications.
Biochemical and Physiological Effects
4-(3-benzyl-4-oxo-1,3-thiazolidin-2-yl)-N-(4-methoxyphenyl)benzamide has been found to have various biochemical and physiological effects. It has been found to have antioxidant properties and has been shown to inhibit the formation of advanced glycation end products. It has also been found to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(3-benzyl-4-oxo-1,3-thiazolidin-2-yl)-N-(4-methoxyphenyl)benzamide in lab experiments include its ability to inhibit various enzymes and its antioxidant and anti-inflammatory properties. However, the limitations include its potential toxicity and the need for further research to determine its safety and efficacy.

Future Directions

There are several future directions for research on 4-(3-benzyl-4-oxo-1,3-thiazolidin-2-yl)-N-(4-methoxyphenyl)benzamide. These include further studies to determine its safety and efficacy, the development of new synthetic methods, and the exploration of its potential applications in drug discovery and other fields of scientific research.
In conclusion, 4-(3-benzyl-4-oxo-1,3-thiazolidin-2-yl)-N-(4-methoxyphenyl)benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. Its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been discussed in this paper. Further research is needed to fully understand the potential of this compound in various fields of scientific research.

Synthesis Methods

The synthesis of 4-(3-benzyl-4-oxo-1,3-thiazolidin-2-yl)-N-(4-methoxyphenyl)benzamide has been achieved through various methods, including the reaction of 2-mercaptoacetamide with benzaldehyde followed by the reaction of the resulting compound with 4-methoxybenzoyl chloride. Another method involves the reaction of 2-mercaptoacetamide with benzaldehyde followed by the reaction of the resulting compound with 4-methoxybenzaldehyde.

Scientific Research Applications

4-(3-benzyl-4-oxo-1,3-thiazolidin-2-yl)-N-(4-methoxyphenyl)benzamide has been found to have potential applications in scientific research. It has been used as a tool to study the mechanism of action and biochemical and physiological effects of various compounds. This compound has been found to have potential applications in the field of drug discovery.